3-(2-chlorophenyl)-N-[2-(4-fluorophenyl)ethyl]acrylamide

• IUPAC Name: (E)-3-(2-chlorophenyl)-N-[2-(4-fluorophenyl)ethyl]prop-2-enamide
• InChI: InChI=1S/C17H15ClFNO/c18-16-4-2-1-3-14(16)7-10-17(21)20-12-11-13-5-8-15(19)9-6-13/h1-10H,11-12H2,(H,20,21)/b10-7+
• InChI Key: GFVHFLKJXPFYRK-JXMROGBWSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C=CC(=O)NCCC2=CC=C(C=C2)F)Cl
• Isomeric SMILES: C1=CC=C(C(=C1)/C=C/C(=O)NCCC2=CC=C(C=C2)F)Cl
• Molecular Formula: C17H15ClFNO
• Molecular Weight: 303.8 g/mol

Description

3-(2-chlorophenyl)-N-[2-(4-fluorophenyl)ethyl]acrylamide is a synthetic compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is commonly referred to as CFA, and it has been studied for its mechanism of action, biochemical and physiological effects, and potential advantages and limitations in laboratory experiments. In

Mechanism of Action

The mechanism of action of CFA is not fully understood, but it is believed to act on the cannabinoid receptor type 2 (CB2). CB2 is primarily found in the immune system and is involved in the regulation of inflammation and pain. CFA has been shown to activate CB2 receptors, leading to a reduction in inflammation and pain.
Biochemical and Physiological Effects:
CFA has been shown to have anti-inflammatory and analgesic effects in various animal models. It has also been shown to have anti-tumor properties in cancer cell lines. In addition, CFA has been studied for its potential use in the treatment of neurodegenerative diseases, as it has been shown to have neuroprotective effects in animal models.

Advantages and Limitations for Lab Experiments

CFA has several advantages for laboratory experiments. It is a synthetic compound, which means that it can be easily produced in large quantities. It also has a well-defined chemical structure, which allows for accurate measurements and analysis. However, CFA also has some limitations in laboratory experiments. It is a relatively new compound, and its mechanism of action is not fully understood. In addition, its potential side effects and toxicity are not yet known.

Future Directions

There are several future directions for research on CFA. One area of research is the development of CFA analogs with improved potency and selectivity for CB2 receptors. Another area of research is the investigation of CFA's potential use in the treatment of neurodegenerative diseases. Additionally, further studies are needed to determine the potential side effects and toxicity of CFA in humans.

Scientific Research Applications

CFA has been studied for its potential applications in various fields of scientific research. It has been found to have anti-inflammatory, analgesic, and anti-tumor properties. In addition, CFA has been studied for its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.